Isocaryophyllene
Isocaryophyllene
Beta-caryophyllene is a pale yellow oily liquid with an odor midway between odor of cloves and turpentine. (NTP, 1992)
Isocaryophyllene is a sesquiterpenoid.
Isocaryophyllene is a natural product found in Tetradenia riparia, Perilla frutescens, and other organisms with data available.
See also: Caryophyllene (related).
Isocaryophyllene is a sesquiterpenoid.
Isocaryophyllene is a natural product found in Tetradenia riparia, Perilla frutescens, and other organisms with data available.
See also: Caryophyllene (related).
Brand Name:
Vulcanchem
CAS No.:
118-65-0
VCID:
VC20813135
InChI:
InChI=1S/C15H24/c1-11-6-5-7-12(2)13-10-15(3,4)14(13)9-8-11/h6,13-14H,2,5,7-10H2,1,3-4H3/b11-6-/t13-,14-/m1/s1
SMILES:
CC1=CCCC(=C)C2CC(C2CC1)(C)C
Molecular Formula:
C15H24
Molecular Weight:
204.35 g/mol
Isocaryophyllene
CAS No.: 118-65-0
Cat. No.: VC20813135
Molecular Formula: C15H24
Molecular Weight: 204.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Beta-caryophyllene is a pale yellow oily liquid with an odor midway between odor of cloves and turpentine. (NTP, 1992) Isocaryophyllene is a sesquiterpenoid. Isocaryophyllene is a natural product found in Tetradenia riparia, Perilla frutescens, and other organisms with data available. See also: Caryophyllene (related). |
|---|---|
| CAS No. | 118-65-0 |
| Molecular Formula | C15H24 |
| Molecular Weight | 204.35 g/mol |
| IUPAC Name | (1R,4Z,9S)-4,11,11-trimethyl-8-methylidenebicyclo[7.2.0]undec-4-ene |
| Standard InChI | InChI=1S/C15H24/c1-11-6-5-7-12(2)13-10-15(3,4)14(13)9-8-11/h6,13-14H,2,5,7-10H2,1,3-4H3/b11-6-/t13-,14-/m1/s1 |
| Standard InChI Key | NPNUFJAVOOONJE-FLFDDASRSA-N |
| Isomeric SMILES | C/C/1=C/CCC(=C)[C@H]2CC([C@@H]2CC1)(C)C |
| SMILES | CC1=CCCC(=C)C2CC(C2CC1)(C)C |
| Canonical SMILES | CC1=CCCC(=C)C2CC(C2CC1)(C)C |
| Boiling Point | 264 to 266 °F at 14 mmHg (NTP, 1992) |
| Flash Point | 214 °F (NTP, 1992) |
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